5-(4-(Benzyloxy)-3-methoxyphenyl)-4-(2,3-dihydrobenzo[b][1,4]dioxine-6-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one

• CAS No.: 617697-40-2
• Molecular Formula: C32H31NO8
• Molecular Weight: 557.6 g/mol
• IUPAC Name: (4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-5-(3-methoxy-4-phenylmethoxyphenyl)-1-(oxolan-2-ylmethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C32H31NO8/c1-37-26-16-21(9-11-24(26)41-19-20-6-3-2-4-7-20)29-28(31(35)32(36)33(29)18-23-8-5-13-38-23)30(34)22-10-12-25-27(17-22)40-15-14-39-25/h2-4,6-7,9-12,16-17,23,29,34H,5,8,13-15,18-19H2,1H3/b30-28+
• InChI Key: PYXORPQVGJMCGV-SJCQXOIGSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)C2/C(=C(/C3=CC4=C(C=C3)OCCO4)\O)/C(=O)C(=O)N2CC5CCCO5)OCC6=CC=CC=C6
• Canonical SMILES: COC1=C(C=CC(=C1)C2C(=C(C3=CC4=C(C=C3)OCCO4)O)C(=O)C(=O)N2CC5CCCO5)OCC6=CC=CC=C6

Description

This compound is a pyrrol-2-one derivative featuring a 4-(benzyloxy)-3-methoxyphenyl group at position 5, a 2,3-dihydrobenzo[b][1,4]dioxine-6-carbonyl moiety at position 4, and a tetrahydrofuran-2-ylmethyl substituent at position 1. The 3-hydroxy group contributes to hydrogen-bonding interactions, which are critical for its biological activity . Its synthesis typically involves multi-step reactions, including nucleophilic substitutions and carbonyl coupling, as seen in analogous compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-(Benzyloxy)-3-methoxyphenyl)-4-(2,3-dihydrobenzo[b][1,4]dioxine-6-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one involves multiple steps, each requiring specific reagents and conditions. The general synthetic route includes:

Formation of the Benzyloxy-Methoxyphenyl Intermediate: This step involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with benzyl bromide in the presence of a base such as potassium carbonate to form the benzyloxy-methoxyphenyl intermediate.

Synthesis of the Dihydrobenzo[b][1,4]dioxine Intermediate: This intermediate is synthesized by the reaction of catechol with ethylene glycol in the presence of an acid catalyst.

Coupling of Intermediates: The benzyloxy-methoxyphenyl intermediate is coupled with the dihydrobenzo[b][1,4]dioxine intermediate using a coupling agent such as dicyclohexylcarbodiimide (DCC) to form the desired product.

Cyclization and Hydroxylation: The final steps involve cyclization and hydroxylation reactions to form the pyrrol-2(5H)-one ring and introduce the hydroxy group.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxy and methoxy groups, using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed on the carbonyl group using reagents like sodium borohydride or lithium aluminum hydride.

Substitution: The benzyloxy and methoxy groups can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation.

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or alkanes.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

In biological research, this compound is investigated for its potential as a bioactive molecule. Its structural features suggest it may interact with various biological targets, making it a candidate for drug discovery and development.

Medicine

In medicinal chemistry, this compound is studied for its potential therapeutic properties. It may exhibit activity against certain diseases or conditions, making it a valuable lead compound for drug development.

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties. Its unique structure allows for the design of materials with tailored functionalities.

Mechanism of Action

The mechanism of action of 5-(4-(Benzyloxy)-3-methoxyphenyl)-4-(2,3-dihydrobenzo[b][1,4]dioxine-6-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitution Patterns

The compound shares a pyrrol-2-one core with several analogues (Table 1). Key structural differences lie in the substituents at positions 1, 4, and 5:

Compound Name	Position 1 Substituent	Position 4 Substituent	Position 5 Substituent	Key Biological Activity	Reference
Target Compound	Tetrahydrofuran-2-ylmethyl	2,3-Dihydrobenzo[b][1,4]dioxine-6-carbonyl	4-(Benzyloxy)-3-methoxyphenyl	Not explicitly reported
5-(4-tert-Butyl-phenyl)-3-hydroxy-1-(2-hydroxy-propyl)-4-(4-methyl-benzoyl)-1,5-dihydro-pyrrol-2-one	2-Hydroxypropyl	4-Methylbenzoyl	4-tert-Butylphenyl	ATX inhibition (IC₅₀ = 420 nM)
5-(3,5-Dichloro-phenyl)-3-hydroxy-1-(2-hydroxy-propyl)-4-(4-methyl-benzoyl)-1,5-dihydro-pyrrol-2-one	2-Hydroxypropyl	4-Methylbenzoyl	3,5-Dichlorophenyl	ATX inhibition (IC₅₀ = 380 nM)
(3aS,6aS)-5-(1H-Benzotriazole-5-carbonyl)-hexahydro-pyrrolo[3,4-c]pyrrole-2-carboxylic acid ester	Hexahydro-pyrrolo[3,4-c]pyrrole	Benzotriazole-5-carbonyl	3,5-Dichlorophenyl ester	PD-L1 binding affinity (Kd = 6.2 nM)

Key Observations :

• Position 1 : The tetrahydrofuran-2-ylmethyl group in the target compound may enhance solubility compared to the 2-hydroxypropyl group in analogues .

Computational Similarity Analysis

Using Tanimoto and Dice similarity metrics (MACCS and Morgan fingerprints), the target compound shares ~65–70% structural similarity with ATX inhibitors (e.g., compound 30 ) and ~50% with PD-L1 binders (e.g., compound 7 ). This aligns with bioactivity clustering studies showing that pyrrol-2-one derivatives group by target class despite divergent substitution patterns .

Table 2: Key SAR Trends in Pyrrol-2-one Derivatives

Substituent Position	Modification	Impact on Activity	Reference
1	Tetrahydrofuran-2-ylmethyl	Increased lipophilicity; potential CNS penetration
4	2,3-Dihydrodioxine-carbonyl	Enhanced rigidity and π-stacking
5	Halogenated aryl groups	Improved ATX inhibition (IC₅₀ < 400 nM)
5	Methoxy/benzyloxy groups	Mixed effects on solubility and target affinity

Biological Activity

The compound 5-(4-(Benzyloxy)-3-methoxyphenyl)-4-(2,3-dihydrobenzo[b][1,4]dioxine-6-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one , known by its CAS number 617697-40-2 , is a complex organic molecule with significant potential in medicinal chemistry. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Property	Value
Molecular Formula	C₃₂H₃₁NO₈
Molecular Weight	557.59 g/mol
CAS Number	617697-40-2
MDL Number	MFCD03762986

The biological activity of this compound can be attributed to its structural features, including the presence of phenolic groups and heterocycles. These components are often associated with various pharmacological effects:

• Topoisomerase Inhibition : Compounds similar in structure have been shown to inhibit topoisomerase II, an enzyme critical for DNA replication and transcription. This inhibition can lead to apoptosis in cancer cells .
• Anti-Metastatic Properties : Research indicates that derivatives of benzofuran structures exhibit anti-metastatic effects by modulating pathways related to epithelial-mesenchymal transition (EMT). Specifically, these compounds can upregulate E-cadherin and downregulate vimentin and MMP9, which are pivotal in cancer cell migration and invasion .
• Immune Modulation : Some studies suggest that related compounds can act as partial agonists at serotonin receptors or modulate PD-1/PD-L1 interactions, enhancing immune responses against tumors .

Case Studies and Research Findings

Several studies have investigated the biological activity of compounds related to the target structure:

• Study on Anti-Metastatic Effects : A study involving a benzofuran derivative demonstrated significant suppression of cell motility and invasion in hepatocellular carcinoma (HCC) cell lines. The compound inhibited integrin α7 expression and downstream signaling pathways (FAK/AKT), leading to reduced metastatic potential .
• Topoisomerase II Inhibitors : In a thesis focused on drug design, compounds with similar scaffolds were synthesized and evaluated for their ability to bind to topoisomerase II. The results indicated promising inhibitory activities that could be leveraged for anticancer therapies .

Pharmacological Evaluation

Pharmacological evaluations typically involve assessing cytotoxicity, anti-proliferative effects, and mechanisms through various assays:

• Cytotoxicity Assays : Compounds are tested on various cancer cell lines using assays such as CCK-8 to determine their IC50 values. For instance, derivatives showed IC50 values indicating moderate cytotoxicity against specific cancer types while sparing normal cells .
• Migration and Invasion Assays : Boyden chamber assays are commonly used to evaluate the effect of compounds on cell migration and invasion capabilities. Results have shown significant reductions in these processes when treated with benzofuran derivatives .